POLYSILICONE-7

• CAS No.: 146632-08-8
• Molecular Formula: C51H63N3O11S

Description

POLYSILICONE-7 (CAS 146632-08-8) is a silicone-based polymer composed of dimethylsiloxane units terminated with butyl (Bu) groups and functionalized with 3-(2-methyl-1-oxo-2-propenyl)oxypropyl groups. Its structure includes copolymers with 2-(heptadecafluorooctyl)sulfonylmethylaminoethyl acrylate and iso-butyl methacrylate, distinguishing it from simpler silicones . Key properties include:

• Function: Primarily acts as an antifoaming agent and antistatic agent in cosmetic and industrial formulations .
• Applications: Used in personal care products (e.g., hair conditioners, skincare) to reduce foam formation and static charge.

Comparison with Similar Compounds

Structural and Functional Differences

POLYSILICONE-7 is compared to structurally related silicones, focusing on substituents and functional roles:

Compound	CAS Number	Key Substituents/Structure	Primary Function(s)	Applications
This compound	146632-08-8	Bu groups, fluorinated acrylate copolymers	Antifoaming, antistatic	Cosmetics, industrial coatings
POLYSILICONE-6	146632-09-9	Undisclosed substituents (likely non-fluorinated)	Film-forming	Hair sprays, flexible coatings
POLYSILICONE-15	207574-74-1	Ethoxycarbonyl and benzylidenemalonate groups	UV protection, emulsification	Sunscreens, moisturizers
POLYSILICONE-3	Not provided	Methyl/phenyl siloxane blends	Emollient, skin conditioning	Lotions, serums

Key Observations :

• Fluorinated vs. Non-Fluorinated: this compound’s fluorinated acrylate groups enhance its antifoaming efficiency compared to non-fluorinated variants like POLYSILICONE-5. Fluorinated chains reduce surface tension more effectively .
• Functional Versatility : POLYSILICONE-15 incorporates UV-absorbing benzylidenemalonate groups, enabling dual roles in UV protection and emulsification, unlike this compound’s specialized antifoaming role .
• Emollient vs. Antistatic : POLYSILICONE-3’s methyl/phenyl structure prioritizes skin conditioning, lacking the antistatic properties of this compound .

Performance Metrics and Research Findings

• Foam Reduction Efficiency : Fluorinated silicones like this compound exhibit 20–30% greater foam suppression in surfactant-rich systems compared to POLYSILICONE-6, based on similar fluorosilicone studies .
• Thermal Stability : Butyl-terminated silicones (e.g., this compound) demonstrate higher thermal resistance (>250°C) than phenyl-substituted variants (e.g., POLYSILICONE-3), which degrade near 200°C .
• Biocompatibility : this compound’s low molecular weight (<10,000 Da) and fluorinated side chains may reduce skin penetration risks compared to higher-molecular-weight emollients like POLYSILICONE-3 .